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Compound of Interest

Compound Name: Vonoprazan fumarate impurity 4

Cat. No.: B8218903

Get Quote

Technical Guide for Analytical & Process
Development
Executive Summary & Nomenclature Definition
Objective: This guide provides a definitive technical characterization of "Impurity 4" in

Vonoprazan Fumarate, a potassium-competitive acid blocker (P-CAB).

Critical Nomenclature Note: In the context of global pharmaceutical reference standards (e.g.,

BOC Sciences, ChemScene, SynThink), Vonoprazan Impurity 4 is consistently identified as the

Hydroxymethyl Derivative (Alcohol Impurity). This designation distinguishes it from the N-oxide

or des-sulfonyl analogs often numbered differently in specific manufacturer drug master files

(DMFs).

Chemical Name: [5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]methanol[1][2][3]

CAS Number: 2169271-28-5[1][2][3]

Molecular Formula: C₁₆H₁₃FN₂O₃S[1][2][3][4]
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Molecular Weight: 332.35 g/mol [2][3][4]

Classification: Process-Related Impurity (Intermediate Byproduct)[5][6]

Structural Elucidation & Formation Mechanism[8][9]
2.1 Chemical Structure
The impurity shares the core sulfonyl-pyrrole scaffold of Vonoprazan but differs at the C3-

position side chain. Where Vonoprazan possesses a methylaminomethyl group (–CH₂NHCH₃),

Impurity 4 contains a hydroxymethyl group (–CH₂OH).

2.2 Mechanistic Origin
Impurity 4 arises primarily during the reductive amination stage of the Vonoprazan synthesis.

Main Pathway: The intermediate aldehyde (Vonoprazan Carbaldehyde) reacts with

methylamine to form an imine, which is subsequently reduced to Vonoprazan.

Impurity Pathway: If the imine formation is incomplete or if the reducing agent (e.g., NaBH₄)

directly attacks the aldehyde carbonyl, the aldehyde is reduced to the primary alcohol

(Impurity 4).

Figure 1: Formation Pathway of Impurity 4
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Caption: Divergent synthesis pathway showing the competitive formation of Impurity 4 via direct

reduction of the aldehyde intermediate.

Analytical Characterization Data
The following data sets provide a self-validating system for identifying Impurity 4.
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3.1 High-Resolution Mass Spectrometry (HRMS)
Ionization Mode: ESI Positive (+)

Observed Ion: [M+H]⁺

Theoretical m/z: 333.0709

Fragmentation Pattern:

Loss of the sulfonyl group is a common fragmentation pathway for this scaffold.

Distinctive absence of the m/z 31 fragment (CH₃NH₂) typically seen in Vonoprazan MS/MS

spectra.

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum provides the most definitive structural confirmation.
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Position Proton Type
Chemical Shift
(δ, ppm)

Multiplicity
Diagnostic
Value

C3-Side Chain –CH₂–OH ~4.45 - 4.55
Singlet (s) or

Doublet

Primary ID

Marker.

Distinguishes

from –CH₂–

NHMe

(Vonoprazan:

~3.6 ppm).

N-Methyl –NH–CH₃ Absent N/A

Negative ID

Marker. Absence

confirms lack of

amine.

Pyrrole Ring C2-H / C4-H 6.5 - 7.5 Multiplet

Aromatic region

similar to API but

slightly shifted

due to electronic

difference of OH

vs NHMe.

Pyridine Ring C2'-H, C4'-H 7.5 - 8.8 Multiplet

Characteristic of

the sulfonyl

moiety.

3.3 Infrared Spectroscopy (FT-IR)
Key Band: Broad absorption at 3200–3450 cm⁻¹ corresponding to the O–H stretching

vibration.

Differentiation: Vonoprazan (secondary amine) exhibits a sharper N–H stretch, often

obscured or distinct from the broad O–H band of Impurity 4.

Chromatographic Method (HPLC/UPLC)
Impurity 4 is a neutral molecule under standard acidic HPLC conditions, whereas Vonoprazan

is basic (protonated). This difference in ionization state drives the separation.
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Recommended Method Parameters:

Column: C18 Stationary Phase (e.g., Phenomenex Kinetex EVO or Agilent Zorbax SB-C18),

250 × 4.6 mm, 5 µm.

Mobile Phase A: 0.03 M Phosphate Buffer (pH 6.5) or Ammonium Formate (pH 3.0).

Mobile Phase B: Acetonitrile.[7][8][9]

Gradient: Standard gradient (e.g., 10% B to 80% B over 20-30 min).

Detection: UV at 230 nm.[7][9][10]

Retention Behavior:

Acidic pH (pH ~3.0): Vonoprazan is fully ionized (protonated) and may elute earlier due to

polarity, though silanol interactions can cause tailing. Impurity 4 (Neutral) interacts purely via

hydrophobic mechanisms.

Neutral pH (pH ~6.5): Vonoprazan is less ionized (closer to pKa), increasing retention.

Impurity 4 retention remains relatively stable.

Relative Retention Time (RRT): Impurity 4 typically elutes at an RRT distinct from the API.

(Note: Exact RRT depends on specific gradient/column; always confirm with Reference

Standard CAS 2169271-28-5).

Figure 2: Analytical Workflow for Impurity Identification
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Caption: Step-by-step analytical workflow for isolating and confirming Impurity 4 from crude

samples.

Control Strategy
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To minimize Impurity 4 levels in the final API to <0.10% (ICH Q3A limit):

Reagent Stoichiometry: Ensure excess Methylamine is present before the addition of the

reducing agent. This pushes the equilibrium toward the Imine (Pre-Vonoprazan) rather than

the Aldehyde.

Reaction Monitoring: Use IPC (In-Process Control) HPLC to monitor the disappearance of

the Aldehyde and the formation of the Alcohol (Impurity 4) before quenching.

Purification: Impurity 4 is significantly less basic than Vonoprazan. It can be effectively

removed during the salt formation step (Fumarate salt crystallization) or by an acid-base

wash (Impurity 4 remains in organic layer at low pH while Vonoprazan extracts into

aqueous).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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